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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the non-linear optical (NLO) properties of the

azo dye "Disperse Orange 25" (DO25) against other commonly studied disperse dyes:

Disperse Red 1 (DR1), Disperse Red 13 (DR13), and Disperse Yellow 7 (DY7). The information

presented is based on available experimental data and is intended to assist researchers in

evaluating the potential of DO25 for various photonic and optoelectronic applications.

Overview of Non-linear Optical Properties
Non-linear optics is a field of study that describes the behavior of light in materials where the

dielectric polarization responds non-linearly to the electric field of the light. This phenomenon

gives rise to a range of important effects, including second-harmonic generation (SHG), third-

harmonic generation (THG), and intensity-dependent refractive index and absorption. These

properties are crucial for applications such as optical switching, frequency conversion, and

optical limiting.

The key parameters used to quantify the third-order NLO response of a material are:

Third-order non-linear susceptibility (χ(3)): A measure of the third-order polarization response

of a material to an applied optical field. It is a complex quantity, with the real part related to

the non-linear refractive index and the imaginary part related to non-linear absorption.
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Non-linear refractive index (n2): Describes the change in the refractive index of a material

with the intensity of incident light.

Non-linear absorption coefficient (β): Characterizes the intensity-dependent absorption of

light by a material.

Comparative Analysis of NLO Properties
The following tables summarize the experimentally determined third-order NLO properties of

Disperse Orange 25 and the selected benchmark disperse dyes. It is important to note that

the experimental conditions, such as the laser wavelength, pulse duration, and the host

material, significantly influence the measured NLO properties. Therefore, a direct comparison

of absolute values should be made with caution.

Disperse Orange 25 (DO25)
NLO
Parameter

Reported
Value

Host
Material/Sol
vent

Wavelength
(nm)

Pulse
Duration

Measureme
nt
Technique

χ(3)

Largest

among DO3,

DO25, and

PO43[1][2]

Thin Film 1064 30 ps
THG (Maker

Fringes)

n2 -
PVP and

PMMA
532 CW Z-scan

β -
PVP and

PMMA
532 CW Z-scan

Data not available in the search results for specific numerical values of n2 and β for DO25.

Benchmark NLO Dyes
Disperse Red 1 (DR1)
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NLO
Parameter

Reported
Value

Host
Material/Sol
vent

Wavelength
(nm)

Pulse
Duration

Measureme
nt
Technique

χ(3) - - - - -

n2 - - - - -

β - - - - -

Specific quantitative data for third-order NLO properties of DR1 were not found in the provided

search results under comparable conditions.

Disperse Red 13 (DR13)

NLO
Parameter

Reported
Value

Host
Material/Sol
vent

Wavelength
(nm)

Pulse
Duration

Measureme
nt
Technique

χ(3) - - - - -

n2 - - - - -

β - - - - -

Specific quantitative data for third-order NLO properties of DR13 were not found in the

provided search results under comparable conditions.

Disperse Yellow 7 (DY7)

NLO
Parameter

Reported
Value

Host
Material/Sol
vent

Wavelength
(nm)

Pulse
Duration

Measureme
nt
Technique

χ(3) - PMMA-MA 532 CW Z-scan

n2 - PMMA-MA 532 CW Z-scan

β - PMMA-MA 532 CW Z-scan
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Specific quantitative data for third-order NLO properties of DY7 were not found in the provided

search results under comparable conditions.

Experimental Protocols
The characterization of the NLO properties of these dyes typically involves techniques such as

Z-scan and Third-Harmonic Generation (THG) using the Maker fringes method.

Z-scan Technique
The Z-scan technique is a widely used method to determine the sign and magnitude of the

non-linear refractive index (n₂) and the non-linear absorption coefficient (β). The experimental

setup involves translating a sample along the propagation path (z-axis) of a focused laser

beam.

Methodology:

Sample Preparation: The dye is dissolved in a suitable solvent or dispersed in a polymer

matrix to form a thin film of known thickness.

Laser Source: A laser with a well-defined Gaussian beam profile is used as the excitation

source. The wavelength and pulse duration of the laser are chosen based on the absorption

characteristics of the sample.

Focusing Optics: A lens is used to focus the laser beam to a tight spot.

Sample Translation: The sample is mounted on a computer-controlled translation stage that

moves it along the z-axis through the focal point of the lens.

Detection:

Closed-aperture Z-scan: An aperture is placed in the far-field before a photodetector. The

transmittance through the aperture is measured as a function of the sample position. A

pre-focal peak followed by a post-focal valley indicates a negative non-linearity (self-

defocusing), while a valley followed by a peak indicates a positive non-linearity (self-

focusing). The magnitude of n₂ can be calculated from the difference between the peak

and valley transmittance.
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Open-aperture Z-scan: The aperture is removed, and the total transmitted intensity is

measured by the photodetector. Any change in transmittance as the sample moves

through the focus is due to non-linear absorption. A dip in transmittance at the focus

indicates reverse saturable absorption (RSA), while a peak indicates saturable absorption

(SA). The non-linear absorption coefficient β can be determined by fitting the experimental

data.

Third-Harmonic Generation (THG) Maker Fringes
The Maker fringes technique is used to measure the third-order non-linear susceptibility (χ(3))

of a material. It involves measuring the intensity of the third-harmonic signal generated from a

sample as a function of the angle of incidence of the fundamental laser beam.

Methodology:

Sample Preparation: A thin film of the material is prepared on a substrate.

Laser Source: A high-intensity pulsed laser, typically a Nd:YAG laser, is used as the

fundamental source.

Sample Rotation: The sample is mounted on a rotation stage, allowing for precise control of

the angle of incidence.

Detection: The transmitted light is passed through a filter to block the fundamental

wavelength and a monochromator to select the third-harmonic wavelength. The intensity of

the third-harmonic signal is then measured using a photomultiplier tube (PMT).

Data Analysis: The measured third-harmonic intensity as a function of the incidence angle

(Maker fringes) is compared with theoretical models to extract the value of χ(3). The

oscillations in the signal arise from the phase mismatch between the fundamental and the

third-harmonic waves.

Visualizing Experimental Workflows
The following diagrams illustrate the typical experimental workflows for the Z-scan and Third-

Harmonic Generation (THG) Maker fringes techniques.
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Z-scan Setup

Measurement Procedure

Laser Source Focusing Lens Sample on Translation Stage

Aperture (for closed-scan)

Closed-aperture Photodetector

Open-aperture

Translate Sample through Focus Measure Transmittance vs. Position Analyze Data to get n2 and β

Click to download full resolution via product page

Fig. 1: Experimental workflow for the Z-scan technique.

THG Maker Fringes Setup

Measurement Procedure

Pulsed Laser Source Sample on Rotation Stage Filter (blocks fundamental) Monochromator (selects 3ω) Photomultiplier Tube (PMT)

Rotate Sample Measure THG Intensity vs. Angle Fit Data to get χ(3)

Click to download full resolution via product page

Fig. 2: Experimental workflow for THG Maker fringes.
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The available data suggests that Disperse Orange 25 exhibits a significant third-order non-

linear optical effect, reportedly larger than that of Disperse Orange 3 and Pigment Orange 43.

However, a comprehensive and direct quantitative comparison with established benchmark

materials like Disperse Red 1, Disperse Red 13, and Disperse Yellow 7 is challenging due to

the lack of standardized experimental data.

To fully assess the potential of Disperse Orange 25 for NLO applications, further research is

required to determine its non-linear refractive index and absorption coefficient under various,

well-defined experimental conditions. A systematic study comparing DO25 with benchmark

dyes using identical experimental setups and laser parameters would provide a more definitive

understanding of its relative NLO performance. The experimental protocols and workflows

outlined in this guide provide a framework for conducting such comparative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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